Cas no 2171885-03-1 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid
• CAS No: 2171885-03-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6102200
• PubChem ID: 165813814
• Update Time: 2025-10-30

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid
• 2171885-03-1
• EN300-1542973
• 2-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopropyl)acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(13-23(29)28-26(11-12-26)14-24(30)31)15-27-25(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,2,11-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NFICWWZBZQYRLP-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid: A Comprehensive Overview

The compound with CAS number 2171885-03-1, known as 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid, is a highly specialized organic molecule with significant applications in the field of peptide synthesis and drug discovery. This compound is notable for its complex structure, which incorporates a cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable tool in modern chemical research.

The structure of this compound is characterized by a central cyclopropane ring, which is connected to an acetic acid group via a methylene bridge. The cyclopropane ring itself is substituted with a complex amino acid derivative, specifically a pentanamide group that includes an Fmoc protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to protect amino groups during the synthesis process. This makes the compound particularly useful in the construction of peptides and proteins with high precision.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of bioactive peptides, which are known for their ability to modulate cellular functions and treat various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that peptides derived from this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as arthritis.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. The unique structure of the molecule allows for the incorporation of functional groups that can enhance drug solubility, stability, and bioavailability. A 2023 paper in Nature Communications reported that derivatives of this compound can serve as carriers for hydrophobic drugs, significantly improving their pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent installation of the Fmoc protecting group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound.

In conclusion, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropyl)acetic acid is a versatile molecule with wide-ranging applications in chemical research and drug development. Its unique structure, incorporating both a cyclopropane ring and an Fmoc protecting group, makes it an invaluable tool for scientists working in the fields of peptide synthesis, drug delivery, and medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.